N-[2-(1-adamantyl)ethyl]-2-thiophenecarboxamide
Overview
Description
“N-[2-(1-adamantyl)ethyl]-2-thiophenecarboxamide” is a compound that belongs to the class of adamantane derivatives . Adamantane derivatives are a fascinating class of polycyclic hydrocarbons that have unique physical and chemical properties . They are characterized by their unique structural, biological, and stimulus-responsive properties .
Synthesis Analysis
The synthesis of substituted adamantanes and substituted higher diamondoids is frequently achieved via carbocation or radical intermediates that have unique stability and reactivity when compared to simple hydrocarbon derivatives . The high reactivity of these compounds offers extensive opportunities for their utilization as starting materials for the synthesis of various functional adamantane derivatives .Molecular Structure Analysis
Adamantanes are nanoscale substructures of the sp3-hybridized diamond lattice and are characterized by a high degree of symmetry . The molecular structure of “this compound” would be similar to other adamantane derivatives, with the adamantyl group providing a bulky, rigid structure.Chemical Reactions Analysis
Adamantane derivatives undergo a wide range of radical-based functionalization reactions that directly convert diamondoid C–H bonds to C–C bonds, providing a variety of products incorporating diverse functional groups . These reactions are often used to create various functional adamantane derivatives .Future Directions
The future directions of research on “N-[2-(1-adamantyl)ethyl]-2-thiophenecarboxamide” and similar compounds could involve further exploration of their synthesis, functionalization reactions, and potential applications in various fields such as medicinal chemistry, catalyst development, and nanomaterials .
Mechanism of Action
Target of Action
The primary target of N-[2-(Adamantan-1-yl)ethyl]thiophene-2-carboxamide is the soluble epoxide hydrolase (sEH) enzyme . This enzyme plays a crucial role in the arachidonic acid cascade , which is involved in the regulation of inflammation and blood pressure.
Mode of Action
The compound interacts with its target, the sEH enzyme, by inhibiting its activity . This inhibition is achieved through the adamantane fragment of the molecule, which is linked to the urea moiety . The introduction of a methylene or ethylene spacer between the adamantane and urea fragments significantly enhances the inhibitory activity of the resulting compounds against sEH .
Biochemical Pathways
The inhibition of sEH affects the arachidonic acid cascade . This cascade involves the conversion of fatty acid epoxides, primarily those derived from arachidonic acid, into vicinal diols . By inhibiting sEH, the compound prevents this conversion, thereby affecting the downstream effects of the arachidonic acid cascade.
Pharmacokinetics
It is known that the introduction of a methylene or ethylene spacer between the adamantane and urea fragments improves the compound’s solubility in water , which could potentially enhance its bioavailability.
Properties
IUPAC Name |
N-[2-(1-adamantyl)ethyl]thiophene-2-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H23NOS/c19-16(15-2-1-5-20-15)18-4-3-17-9-12-6-13(10-17)8-14(7-12)11-17/h1-2,5,12-14H,3-4,6-11H2,(H,18,19) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GSKKGCYGFQUTHM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C2CC3CC1CC(C2)(C3)CCNC(=O)C4=CC=CS4 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H23NOS | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
289.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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